Cas no 1259480-78-8 (dicitrinone B)

• Product Name: dicitrinone B
• CAS No: 1259480-78-8
• MF: C₂₆H₃₀O₆
• MW: 438.512808322906
• CID: 2047986
• PubChem ID: 50924225
• Update Time: 2025-04-21

dicitrinone B Chemical and Physical Properties

Names and Identifiers

• dicitrinone B
• (3R,4S)-6-hydroxy-7-[1-[(3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydroisochromen-7-yl]ethyl]-3,4,5-trimethyl-3,4-dihydroisochromen-8-one
• (3R,4S)-6-hydroxy-7-(1-((3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydroisochromen-7-yl)ethyl)-3,4,5-trimethyl-3,4-dihydroisochromen-8-one
• 1259480-78-8
• CHEBI:216188

• Inchi： 1S/C26H30O6/c1-10-15(6)31-8-17-19(10)13(4)23(27)21(25(17)29)12(3)22-24(28)14(5)20-11(2)16(7)32-9-18(20)26(22)30/h8-12,15-16,29-30H,1-7H3
• InChI Key： MVJMGPQOEJNXCO-UHFFFAOYSA-N
• SMILES： CC(C1C(=O)C(C)=C2C(=COC(C2C)C)C=1O)C1C(=O)C(C)=C2C(=COC(C2C)C)C=1O

Computed Properties

• Exact Mass: 438.20423867Da
• Monoisotopic Mass: 438.20423867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans